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Compound of Interest

Compound Name: CBPD-268

Cat. No.: B12365627

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBPD-268 is a potent and orally active Proteolysis Targeting Chimera (PROTAC) designed to
induce the degradation of the homologous transcriptional coactivators, CREB-binding protein
(CBP) and p300. As a heterobifunctional molecule, CBPD-268 links the CBP/p300 proteins to
the E3 ubiquitin ligase cereblon, thereby triggering their ubiquitination and subsequent
degradation by the proteasome.[1] This targeted protein degradation leads to the
downregulation of oncogenic transcriptional programs, making CBPD-268 a valuable tool for
cancer research, particularly in the context of androgen receptor-positive prostate cancer.[1][2]

[3]141[5]

These application notes provide a comprehensive guide for the use of CBPD-268 in primary
cell cultures, offering detailed protocols for handling, treatment, and downstream analysis.
Given the sensitive nature of primary cells, these protocols have been adapted to ensure
optimal viability and experimental outcomes.

Physicochemical Properties and Storage

Proper handling and storage of CBPD-268 are crucial for maintaining its stability and activity.
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Property Value Source
Molecular Weight 819.91 g/mol [6]
Solubility 10 mM in DMSO [2]
Storage of Solid -20°C for 12 months; 4°C for 6 2]

months

-80°C for 6 months; -20°C for 1
Storage of Stock Solution month (aliquot to avoid freeze-  [1]

thaw cycles)

Mechanism of Action of CBPD-268

The mechanism of action of CBPD-268 involves the hijacking of the ubiquitin-proteasome
system to induce the degradation of CBP and p300.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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